![molecular formula C15H17ClN4O B7634338 6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide](/img/structure/B7634338.png)
6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide is a chemical compound that has been the subject of scientific research in recent years. It is a member of the isoquinoline family of compounds and has been found to have potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of 6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to reduce inflammation in the body, as well as inhibit the growth of cancer cells. It has also been found to improve cognitive function in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide in lab experiments is its potential as a treatment for a variety of diseases. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.
Future Directions
There are a number of future directions for research on 6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide. One area of research could focus on its potential as a treatment for inflammatory bowel disease. Another area of research could focus on its potential as a treatment for Alzheimer's disease. Additionally, further studies could be conducted to better understand its mechanism of action and to develop more effective treatments based on this compound.
Synthesis Methods
The synthesis of 6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide has been achieved through a number of methods. One such method involves the reaction of 6-chloro-3,4-dihydro-2H-isoquinoline-1-carboxylic acid with 2-pyrazol-1-ylethylamine in the presence of a suitable catalyst. This method has been found to be efficient and yields the desired product in good yields.
Scientific Research Applications
The potential applications of 6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide in scientific research are vast. It has been found to have potential as an anti-inflammatory agent, as well as an anti-cancer agent. It has also been found to have potential as a treatment for neurological disorders such as Parkinson's disease.
properties
IUPAC Name |
6-chloro-N-(2-pyrazol-1-ylethyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN4O/c16-14-3-2-13-11-19(8-4-12(13)10-14)15(21)17-6-9-20-7-1-5-18-20/h1-3,5,7,10H,4,6,8-9,11H2,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATTFOXIBHIWHKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1C=C(C=C2)Cl)C(=O)NCCN3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.